![molecular formula C14H11ClO2S2 B1417358 ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate CAS No. 2197715-18-5](/img/structure/B1417358.png)
ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate
Overview
Description
Ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate is a chemical compound with the empirical formula C14H11ClO3S . It has a molecular weight of 294.75 . This compound is typically in solid form .
Molecular Structure Analysis
The SMILES string of this compound is O=C(OCC)C1=CC2=C(C3=CC(Cl)=CC=C3OC2)S1 . The InChI string is 1S/C14H11ClO3S/c1-2-17-14(16)12-5-8-7-18-11-4-3-9(15)6-10(11)13(8)19-12/h3-6H,2,7H2,1H3 . These strings provide a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
Ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate is a solid compound . More detailed physical and chemical properties are not available in the web search results.Scientific Research Applications
Environmental Science
Research into thiophene derivatives also extends to environmental applications. They may be used to remove pollutants from water or air, or as part of systems designed to monitor environmental conditions.
Each of these applications represents a unique field of study where ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate could play a significant role. The compound’s versatility stems from the thiophene core, which is a pivotal structure in many areas of chemistry and material science .
properties
IUPAC Name |
ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2S2/c1-2-17-14(16)12-5-8-7-18-11-4-3-9(15)6-10(11)13(8)19-12/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSLAMJSXUCFLPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C3=C(C=CC(=C3)Cl)SC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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